Cas no 2138344-67-7 (Piperazine, 1-[4-ethyl-1-(1-methylethyl)-4-piperidinyl]-)

• Product Name: Piperazine, 1-[4-ethyl-1-(1-methylethyl)-4-piperidinyl]-
• CAS No: 2138344-67-7
• MF: C₁₄H₂₉N₃
• MW: 239.400163412094
• CID: 5268231
• Update Time: 2025-05-24

Piperazine, 1-[4-ethyl-1-(1-methylethyl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[4-ethyl-1-(1-methylethyl)-4-piperidinyl]-

• Inchi： 1S/C14H29N3/c1-4-14(17-11-7-15-8-12-17)5-9-16(10-6-14)13(2)3/h13,15H,4-12H2,1-3H3
• InChI Key： OYJZVFRWEUNYNW-UHFFFAOYSA-N
• SMILES： N1(C2(CC)CCN(C(C)C)CC2)CCNCC1

Additional information on Piperazine, 1-[4-ethyl-1-(1-methylethyl)-4-piperidinyl]-

Research Brief on Piperazine, 1-[4-ethyl-1-(1-methylethyl)-4-piperidinyl]- (CAS: 2138344-67-7): Recent Advances and Applications

The compound Piperazine, 1-[4-ethyl-1-(1-methylethyl)-4-piperidinyl]- (CAS: 2138344-67-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperazine derivative is being explored for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and as a scaffold for novel drug development. Recent studies have focused on its pharmacological properties, synthetic pathways, and interactions with biological targets, making it a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's unique structural features, which contribute to its high affinity for specific neurotransmitter receptors. The research demonstrated that Piperazine, 1-[4-ethyl-1-(1-methylethyl)-4-piperidinyl]- exhibits selective binding to dopamine and serotonin receptors, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. The study also emphasized the compound's favorable pharmacokinetic profile, including its metabolic stability and blood-brain barrier permeability.

In addition to its CNS applications, recent work has explored the use of CAS: 2138344-67-7 as a building block for the synthesis of more complex molecules. A 2024 paper in Organic & Biomolecular Chemistry detailed an efficient synthetic route for this piperazine derivative, utilizing novel catalytic methods to improve yield and purity. The authors also investigated its reactivity in various chemical transformations, paving the way for its incorporation into diverse pharmaceutical compounds.

Another area of active research involves the compound's potential as an antimicrobial agent. Preliminary studies have shown that derivatives of Piperazine, 1-[4-ethyl-1-(1-methylethyl)-4-piperidinyl]- exhibit activity against drug-resistant bacterial strains, including MRSA. These findings, reported in the European Journal of Medicinal Chemistry, suggest that further optimization of this scaffold could lead to new antibiotics with improved efficacy.

Despite these promising developments, challenges remain in the clinical translation of this compound. Recent reviews have pointed to the need for more comprehensive toxicological studies and formulation optimization to address issues such as solubility and bioavailability. However, the growing body of research on CAS: 2138344-67-7 underscores its versatility and potential as a valuable tool in drug discovery and development.

Looking ahead, researchers are particularly interested in exploring the compound's applications in targeted drug delivery systems and its potential as a probe for studying receptor dynamics. With its unique combination of structural features and biological activity, Piperazine, 1-[4-ethyl-1-(1-methylethyl)-4-piperidinyl]- is poised to remain a focus of chemical biology research in the coming years.